1-[4-(2-Fluoro-3-methoxyphenyl)piperidin-1-yl]-2-hydroxy-2-methylpropan-1-one

• IUPAC Name: 1-[4-(2-fluoro-3-methoxyphenyl)piperidin-1-yl]-2-hydroxy-2-methylpropan-1-one
• InChI: InChI=1S/C16H22FNO3/c1-16(2,20)15(19)18-9-7-11(8-10-18)12-5-4-6-13(21-3)14(12)17/h4-6,11,20H,7-10H2,1-3H3
• InChI Key: QRBJTFJSYBDBDT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)N1CCC(CC1)C2=C(C(=CC=C2)OC)F)O
• Molecular Formula: C16H22FNO3
• Molecular Weight: 295.35 g/mol

Description

1-[4-(2-Fluoro-3-methoxyphenyl)piperidin-1-yl]-2-hydroxy-2-methylpropan-1-one, also known as FMeO-DIBAL-H, is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is mainly used in the field of organic chemistry for the reduction of carbonyl compounds to alcohols.

Mechanism of Action

1-[4-(2-Fluoro-3-methoxyphenyl)piperidin-1-yl]-2-hydroxy-2-methylpropan-1-one acts as a reducing agent in the reduction of carbonyl compounds to alcohols. The mechanism of action involves the transfer of a hydride ion from DIBAL-H to the carbonyl group, resulting in the formation of an alcohol. 1-[4-(2-Fluoro-3-methoxyphenyl)piperidin-1-yl]-2-hydroxy-2-methylpropan-1-one has been reported to be a highly selective reducing agent, producing high yields of the desired product.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of 1-[4-(2-Fluoro-3-methoxyphenyl)piperidin-1-yl]-2-hydroxy-2-methylpropan-1-one. However, it is known that this compound is highly reactive and should be handled with caution. 1-[4-(2-Fluoro-3-methoxyphenyl)piperidin-1-yl]-2-hydroxy-2-methylpropan-1-one is also known to be flammable and should be stored and handled appropriately.

Advantages and Limitations for Lab Experiments

1-[4-(2-Fluoro-3-methoxyphenyl)piperidin-1-yl]-2-hydroxy-2-methylpropan-1-one has several advantages for lab experiments. This compound is a highly selective reducing agent, producing high yields of the desired product. 1-[4-(2-Fluoro-3-methoxyphenyl)piperidin-1-yl]-2-hydroxy-2-methylpropan-1-one is also easy to handle and store, making it a convenient choice for lab experiments. However, there are several limitations to the use of 1-[4-(2-Fluoro-3-methoxyphenyl)piperidin-1-yl]-2-hydroxy-2-methylpropan-1-one. This compound is highly reactive and should be handled with caution. 1-[4-(2-Fluoro-3-methoxyphenyl)piperidin-1-yl]-2-hydroxy-2-methylpropan-1-one is also relatively expensive, which may limit its use in some lab experiments.

Future Directions

For the use of 1-[4-(2-Fluoro-3-methoxyphenyl)piperidin-1-yl]-2-hydroxy-2-methylpropan-1-one in scientific research include the development of new synthesis methods and the study of its mechanism of action.

Synthesis Methods

The synthesis of 1-[4-(2-Fluoro-3-methoxyphenyl)piperidin-1-yl]-2-hydroxy-2-methylpropan-1-one involves the reaction of 2-fluoro-3-methoxybenzaldehyde with piperidine in the presence of acetic acid. The resulting product is then reacted with diisobutylaluminum hydride (DIBAL-H) to produce 1-[4-(2-Fluoro-3-methoxyphenyl)piperidin-1-yl]-2-hydroxy-2-methylpropan-1-one. This synthesis method has been reported to produce high yields of 1-[4-(2-Fluoro-3-methoxyphenyl)piperidin-1-yl]-2-hydroxy-2-methylpropan-1-one.

Scientific Research Applications

1-[4-(2-Fluoro-3-methoxyphenyl)piperidin-1-yl]-2-hydroxy-2-methylpropan-1-one has been widely used in scientific research for the reduction of carbonyl compounds to alcohols. This compound is particularly useful in the synthesis of complex organic molecules, such as natural products and pharmaceuticals. 1-[4-(2-Fluoro-3-methoxyphenyl)piperidin-1-yl]-2-hydroxy-2-methylpropan-1-one has also been used in the study of reaction mechanisms and kinetics.